Cas no 2171714-06-8 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pent-4-enoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pent-4-enoic acid
• CAS No: 2171714-06-8
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 6102157
• PubChem ID: 165570050
• Update Time: 2025-07-21

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pent-4-enoic acid
• EN300-1566180
• 2171714-06-8
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}pent-4-enoic acid

• Inchi： 1S/C25H24N4O5/c1-3-8-21(24(31)32)26-23(30)19-13-29(2)28-22(19)27-25(33)34-14-20-17-11-6-4-9-15(17)16-10-5-7-12-18(16)20/h3-7,9-13,20-21H,1,8,14H2,2H3,(H,26,30)(H,31,32)(H,27,28,33)
• InChI Key： SHKDKUDCUFSWQO-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CN(C)N=1)C(NC(C(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pent-4-enoic acid

Comprehensive Analysis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pent-4-enoic acid (CAS No. 2171714-06-8)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pent-4-enoic acid (CAS No. 2171714-06-8) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a pent-4-enoic acid backbone, makes it a valuable building block in drug discovery and biopharmaceutical research. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and protein engineering.

In recent years, the demand for Fmoc-protected compounds like 2171714-06-8 has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's pyrazole ring and unsaturated side chain offer versatile reactivity, enabling modifications for covalent inhibitor design and biomarker labeling. A trending topic in scientific forums is its potential application in PROTAC (Proteolysis Targeting Chimeras) development, where its linker compatibility and stereochemical stability are highly regarded.

From a synthetic chemistry perspective, CAS No. 2171714-06-8 exemplifies the convergence of organic synthesis and biomolecular design. Its Fmoc group ensures orthogonal deprotection during multi-step syntheses, while the pent-4-enoic acid moiety facilitates click chemistry applications. Laboratories focusing on antibody-drug conjugates (ADCs) often prioritize this compound for its site-specific conjugation capabilities. Notably, its solubility profile in polar aprotic solvents aligns with green chemistry initiatives, reducing reliance on hazardous reagents.

The compound's relevance extends to computational chemistry, where its molecular docking properties are studied for enzyme inhibition. Questions frequently searched in academic databases include: "How does 2171714-06-8 compare to other Fmoc-amino acid derivatives in peptide yield?" and "What are the optimal conditions for N-terminal modification using this compound?" Such queries reflect its niche yet growing importance in high-throughput screening platforms.

Quality control of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pent-4-enoic acid requires rigorous HPLC and mass spectrometry validation, as impurities may affect peptide chain elongation. Suppliers emphasizing ≥95% purity cater to GMP-compliant applications, particularly in clinical-stage therapeutics. The compound's storage stability under inert atmospheres is another hot topic, with studies exploring its degradation kinetics under varying pH conditions.

Emerging trends highlight its utility in bioorthogonal chemistry, where the alkene functionality enables thiol-ene reactions for protein PEGylation. This aligns with industry demands for next-generation biologics with improved pharmacokinetics. Furthermore, its crystallographic data (available in select CSD entries) aids in structure-activity relationship (SAR) modeling, a cornerstone of rational drug design.

In conclusion, CAS No. 2171714-06-8 represents a critical tool for modern chemical biology, bridging small-molecule and macromolecular research. Its multifaceted applications—from peptide vaccines to smart materials—underscore why it remains a focus of both academic and industrial R&D. Future directions may explore its role in AI-driven molecular optimization, where its structural fingerprints could train algorithms for de novo compound generation.